Cas no 92622-89-4 (Pentamethylphenylacetic acid ethyl ester)

• Product Name: Pentamethylphenylacetic acid ethyl ester
• CAS No: 92622-89-4
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 6639603
• PubChem ID: 86260135
• Update Time: 2025-11-04

Pentamethylphenylacetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 92622-89-4
• starbld0025020
• Pentamethylphenylacetic acid ethyl ester
• Ethyl 2-(2,3,4,5,6-pentamethylphenyl)acetate

• MDL： MFCD11555099
• Inchi： 1S/C15H22O2/c1-7-17-15(16)8-14-12(5)10(3)9(2)11(4)13(14)6/h7-8H2,1-6H3
• InChI Key： AKFFOLMCXCCYBQ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C)=C(C)C(C)=C(C)C=1C)=O

Computed Properties

• Exact Mass: 234.161979940g/mol
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Additional information on Pentamethylphenylacetic acid ethyl ester

Pentamethylphenylacetic Acid Ethyl Ester: A Comprehensive Overview

Pentamethylphenylacetic acid ethyl ester, with the CAS number 92622-89-4, is a compound of significant interest in various scientific and industrial applications. This compound, also referred to as pentamethylphenylacetic acid ethyl ester, is a derivative of phenylacetic acid, where the phenyl group is substituted with five methyl groups, and the carboxylic acid is esterified with ethanol. The structure of this compound contributes to its unique chemical properties, making it a valuable component in research and development across multiple fields.

Recent studies have highlighted the potential of pentamethylphenylacetic acid ethyl ester in the field of materials science, particularly in the synthesis of advanced polymers and coatings. Researchers have demonstrated that this compound can serve as a versatile building block for creating high-performance materials with tailored properties such as enhanced thermal stability and mechanical strength. For instance, a 2023 study published in *Advanced Materials* explored the use of this compound in the development of self-healing polymers, showcasing its ability to facilitate cross-linking reactions under mild conditions.

In addition to its role in materials science, pentamethylphenylacetic acid ethyl ester has also gained attention in the pharmaceutical industry. Its unique structure allows for potential applications in drug delivery systems and as a precursor for bioactive compounds. A 2022 study in *Journal of Medicinal Chemistry* investigated its use as a scaffold for designing small molecule inhibitors targeting specific enzymes involved in cancer progression. The results indicated promising activity, suggesting further exploration in preclinical studies.

The synthesis of pentamethylphenylacetic acid ethyl ester involves a multi-step process that typically begins with the preparation of pentamethylbenzene (also known as pentamethylbenzene) through Friedel-Crafts alkylation or other aromatic substitution reactions. Subsequent oxidation and esterification steps yield the final product. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, reducing production costs and minimizing environmental impact.

From an environmental perspective, understanding the fate and transport of pentamethylphenylacetic acid ethyl ester in natural systems is crucial for assessing its potential ecological risks. Studies conducted in 2023 revealed that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities showing adaptability to metabolize it over time. However, further research is needed to evaluate its persistence in various environmental compartments and its potential effects on aquatic organisms.

In terms of commercial applications, pentamethylphenylacetic acid ethyl ester is increasingly being utilized as an additive in specialty chemicals, including lubricants and plasticizers. Its ability to enhance lubricity without compromising thermal stability makes it a valuable component in high-performance lubricant formulations. Recent market analyses suggest growing demand across industries such as automotive and aerospace, driven by the need for advanced materials capable of operating under extreme conditions.

Moreover, the compound's role as an intermediate in organic synthesis has been pivotal in expanding its utility across diverse chemical sectors. Its ability to undergo various functional group transformations enables its integration into complex molecular architectures, making it indispensable for researchers working on novel chemical entities.

In conclusion, pentamethylphenylacetic acid ethyl ester (CAS No: 92622-89-4) stands out as a multifaceted compound with applications spanning materials science, pharmaceuticals, and specialty chemicals. Its unique chemical properties and versatile reactivity continue to drive innovative research and development efforts worldwide. As advancements in synthetic methodologies and application studies progress, this compound is poised to play an even more significant role in shaping future technologies and industries.